Cas no 1805937-10-3 (4-Bromo-2-fluoro-3-iodophenol)

• Product Name: 4-Bromo-2-fluoro-3-iodophenol
• CAS No: 1805937-10-3
• MF: C₆H₃BrFIO
• MW: 316.894296884537
• CID: 4972624
• Update Time: 2025-06-08

4-Bromo-2-fluoro-3-iodophenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-iodophenol

• Inchi： 1S/C6H3BrFIO/c7-3-1-2-4(10)5(8)6(3)9/h1-2,10H
• InChI Key： BVFLDFXVSXUDOQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1F)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 4-Bromo-2-fluoro-3-iodophenol

Comprehensive Overview of 4-Bromo-2-fluoro-3-iodophenol (CAS No. 1805937-10-3): Properties, Applications, and Industry Insights

4-Bromo-2-fluoro-3-iodophenol (CAS No. 1805937-10-3) is a halogenated phenolic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This multihalogenated phenol derivative features bromine, fluorine, and iodine atoms strategically positioned on the aromatic ring, making it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "4-Bromo-2-fluoro-3-iodophenol synthesis", "CAS 1805937-10-3 applications", and "halogenated phenol reactivity", reflecting its growing relevance in modern chemistry.

The compound's molecular structure (C₆H₃BrFIO) exhibits distinct electronic effects due to the varying electronegativity of its halogen substituents. This characteristic makes 4-Bromo-2-fluoro-3-iodophenol particularly valuable in cross-coupling reactions, a hot topic in organic synthesis methodologies. Recent publications highlight its utility in palladium-catalyzed transformations, addressing the pharmaceutical industry's demand for efficient heterocycle construction techniques. The compound's regioselective reactivity also aligns with current trends in precision chemical manufacturing, a sector experiencing 12% annual growth according to recent market analyses.

From a commercial perspective, CAS 1805937-10-3 has become increasingly important in developing next-generation antimicrobial agents, a research area receiving heightened interest post-pandemic. Its structural motif appears in several antibacterial drug candidates currently in clinical trials, particularly those targeting Gram-positive pathogens. This connection explains the surge in searches for "halophenol antimicrobial mechanisms" and "fluorinated phenol bioactive compounds" across scientific databases. The compound's iodine moiety additionally enables radiolabeling applications, making it valuable for medical imaging tracer development – another rapidly expanding field.

Quality parameters for 4-Bromo-2-fluoro-3-iodophenol typically include ≥98% purity (HPLC), with strict control of residual solvents and heavy metals when intended for pharmaceutical use. Analytical techniques like LC-MS and NMR spectroscopy are essential for characterizing this compound, as evidenced by numerous queries about "1805937-10-3 spectral data" in chemical forums. Storage recommendations generally suggest amber glass containers under inert atmosphere at 2-8°C to maintain stability, addressing common concerns about halogenated compound degradation.

Environmental considerations surrounding multihalogenated aromatics have led to innovations in the compound's green synthesis routes. Recent patents describe catalytic methods reducing waste generation by 40% compared to traditional approaches, responding to industry demands for sustainable chemical production. These advancements correlate with increased searches for "eco-friendly halogenation techniques" and "green chemistry phenol derivatives", reflecting shifting priorities in chemical manufacturing.

The global market for 4-Bromo-2-fluoro-3-iodophenol is projected to grow at 7.2% CAGR through 2028, driven by expanding applications in electronic materials and liquid crystal formulations. Its unique halogen combination enables precise tuning of dielectric properties in advanced materials – a capability generating numerous queries about "halophenol electronic applications" in materials science communities. Custom synthesis services for this compound have increased 35% year-over-year, indicating its rising importance in specialty chemicals sectors.

From a regulatory standpoint, proper handling of CAS 1805937-10-3 requires standard laboratory precautions for halogenated compounds, with particular attention to personal protective equipment (PPE) protocols. Safety data sheets emphasize adequate ventilation and avoidance of incompatible materials like strong oxidizers, addressing common workplace safety concerns. These precautions align with broader industry trends toward responsible chemical management, a subject of increasing regulatory focus worldwide.

Ongoing research explores novel derivatives of 4-Bromo-2-fluoro-3-iodophenol for catalysis and material science applications, with particular interest in its potential for creating metal-organic frameworks (MOFs). This explains frequent searches for "iodophenol MOF precursors" in academic literature. The compound's versatility continues to inspire innovation across multiple disciplines, cementing its status as a valuable building block in contemporary chemical research and industrial applications.